Cas no 773869-50-4 (2,3,5-Trifluoro-4-methylbenzoic acid)

• Product name: 2,3,5-Trifluoro-4-methylbenzoic acid
• CAS No: 773869-50-4
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• MDL: MFCD00456800
• CID: 1011851

2,3,5-Trifluoro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trifluoro-4-methylbenzoic acid
• 4-Methyl-2,3,5-trifluorobenzoic acid
• 5326AJ
• KM1850
• 2,3,5-Trifluoro-4-methylbenzoicAcid
• TRA0047093
• FCH1156703
• SY009676
• PC448033
• AX8269119
• AB0065278

• MDL： MFCD00456800
• Inchi： 1S/C8H5F3O2/c1-3-5(9)2-4(8(12)13)7(11)6(3)10/h2H,1H3,(H,12,13)
• InChI Key： BLYIPGURQKHLOM-UHFFFAOYSA-N
• SMILES： FC1=C(C(C(=O)O[H])=C([H])C(=C1C([H])([H])[H])F)F

Computed Properties

• Exact Mass: 190.02400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Topological Polar Surface Area: 37.3

Experimental Properties

• PSA: 37.30000
• LogP: 2.11050

Additional information on 2,3,5-Trifluoro-4-methylbenzoic acid

2,3,5-Trifluoro-4-methylbenzoic Acid (CAS No. 773869-50-4): A Comprehensive Overview

2,3,5-Trifluoro-4-methylbenzoic acid (CAS No. 773869-50-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with three fluorine atoms at the 2, 3, and 5 positions and a methyl group at the 4 position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable building block in various synthetic processes.

The synthesis of 2,3,5-trifluoro-4-methylbenzoic acid involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic processes to streamline the production of this compound. These advancements not only improve efficiency but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most promising applications of 2,3,5-trifluoro-4-methylbenzoic acid is in drug discovery. The compound's fluorinated structure is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Recent research has demonstrated its potential as a lead compound in the development of novel antibiotics and antiviral agents. For example, studies have shown that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains and viral pathogens.

In addition to its pharmaceutical applications, 2,3,5-trifluoro-4-methylbenzoic acid has found utility in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been extensively investigated. A recent study published in *Journal of Agricultural Chemistry* highlighted its role in enhancing crop resistance to fungal infections without adverse environmental effects. This underscores its importance in sustainable agriculture practices.

The material science sector has also benefited from the unique properties of 2,3,5-trifluoro-4-methylbenzoic acid. Researchers have explored its use as a monomer in the synthesis of high-performance polymers and composites. These materials exhibit exceptional thermal stability and mechanical strength, making them ideal for aerospace and automotive applications.

From an environmental perspective, understanding the ecological impact of 2,3,5-trifluoro-4-methylbenzoic acid is crucial. Recent toxicity studies have focused on its biodegradation pathways and potential accumulation in ecosystems. Findings indicate that under controlled conditions, the compound undergoes rapid biodegradation without posing significant risks to aquatic life.

Looking ahead, ongoing research aims to further unlock the potential of 2,3,5-trifluoro-4-methylbenzoic acid across diverse industries. Collaborative efforts between academia and industry are expected to drive innovation in its synthesis methods and application development.